4-(2-ethoxybenzyl)-1-thioxo-2,4-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(1H)-one

• IUPAC Name: 8-[(2-ethoxyphenyl)methyl]-12-sulfanylidene-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-trien-7-one
• InChI: InChI=1S/C16H14N4O2S2/c1-2-22-12-6-4-3-5-10(12)9-19-14(21)13-11(7-8-24-13)20-15(19)17-18-16(20)23/h3-8H,2,9H2,1H3,(H,18,23)
• InChI Key: YZEJNPKVBHUUBM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2C(=O)C3=C(C=CS3)N4C2=NNC4=S
• Molecular Formula: C16H14N4O2S2
• Molecular Weight: 358.4 g/mol

Description

These compounds are a new set of small molecules that have been designed and synthesized as novel CDK2 targeting compounds. They have been used to develop functionalized ligands to target adenosine receptors.

Synthesis Analysis

The synthesis of these compounds involves the use of variously functionalized hydrazonoyl chlorides. A thermal retro Diels–Alder (RDA) reaction resulted in the target compounds.

Molecular Structure Analysis

The pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffold was chosen as a pharmacophore for the adenosine receptors. It was substituted at the 5 position with reactive linkers of different lengths.

Chemical Reactions Analysis

These compounds were used to synthesize probes for the adenosine receptors by functionalization with a fluorescent moiety. Different affinity and selectivity profiles were observed towards hA1, hA2A, and hA3 adenosine receptors.

Physical And Chemical Properties Analysis

The basic optical, electrochemical, and semiconductor properties of the resulting compounds have been studied.

Mechanism of Action

Computational studies suggested different binding modes for developed compounds at the three receptors. Both molecular docking and supervised molecular dynamics (SuMD) simulations confirmed that the preferred binding mode at the single receptor was driven by the substitution present at the 5 position.

Future Directions

The results obtained from these studies pave the way for the development of more potent conjugable and conjugated ligands targeting these membrane receptors. Further investigations are needed to explore the full potential of these compounds.